Cas no 1259-10-5 (CYCLOARTENOL ACETATE)

• Product Name: CYCLOARTENOL ACETATE
• CAS No: 1259-10-5
• MF: C₃₂H₅₂O₂
• MW: 468.754090309143
• CID: 891128
• PubChem ID: 17750996
• Update Time: 2025-04-19

CYCLOARTENOL ACETATE Chemical and Physical Properties

Names and Identifiers

• CYCLOARTENOL ACETATE
• CYCLOARTENOL ACETATE(RG)
• 1H,19H-Cyclopropa[9,10]cyclopenta[a]phenanthrene, 9,19-cyclolanost-24-en-3-ol deriv.
• 3-O-Acetylcycloartenol
• 9,19-Cyclo-9&#946
• Cycloartenol 3-acetate
• Cycloartenyl acetate
• -lanost-24-en-3&#946
• -ol, acetate
• Cycloartenyl 3-acetate
• 9,19-Cyclo-9beta-lanost-24-en-3beta-ol acetate
• (3beta)-9,19-Cyclolanost-24-en-3-yl acetate
• [(1R,3R,6S,8R,11S,12S,15R,16R)-7,7,12,16-Tetramethyl-15-[(2R)-6-methylhept-5-en-2-yl]-6-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl] acetate
• DTXSID20590812
• 1259-10-5

• Inchi： 1S/C32H52O2/c1-21(2)10-9-11-22(3)24-14-16-30(8)26-13-12-25-28(5,6)27(34-23(4)33)15-17-31(25)20-32(26,31)19-18-29(24,30)7/h10,22,24-27H,9,11-20H2,1-8H3/t22-,24-,25+,26+,27+,29-,30+,31-,32-/m1/s1
• InChI Key： PQNTWKDHNSWVPU-ZKVYRWFYSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]23[C@H](C1(C)C)CC[C@H]1[C@]4(C)CC[C@H]([C@H](C)CC/C=C(\C)/C)[C@@]4(C)CC[C@]21C3

Computed Properties

• Exact Mass: 468.396730897g/mol
• Monoisotopic Mass: 468.396730897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 866
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 124-125 ºC
• Solubility: Insuluble (1.8E-5 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives